Cas no 1806266-38-5 (2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806266-38-5
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4828506
• Update Time: 2025-06-26

2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO3/c1-16-4-2-3(15)5(6(9)10)14-7(4)17-8(11,12)13/h2,6,15H,1H3
• InChI Key： MYPOVKVFWUNZQL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC(F)(F)F)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.6
• Topological Polar Surface Area: 51.6

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1806266-38-5)

The compound 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1806266-38-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its enhanced bioactivity and metabolic stability. This molecule has garnered attention due to its relevance in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in addressing challenges such as antimicrobial resistance and crop protection, aligning with current trends in sustainable chemistry.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine has surged, driven by their ability to improve drug efficacy and environmental compatibility. The incorporation of fluorine atoms into organic molecules often enhances their lipophilicity, bioavailability, and binding affinity, making them invaluable in modern medicinal chemistry. This compound’s hydroxy and methoxy substituents further diversify its reactivity, enabling tailored modifications for specific applications. As the pharmaceutical industry shifts toward precision medicine, such multifunctional scaffolds are becoming indispensable.

From an agrochemical perspective, 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine exemplifies the innovation driving next-generation pesticides. Its fluorinated moieties are known to improve pest control efficiency while minimizing ecological impact—a critical consideration in light of global food security concerns. The compound’s potential as a pyridine-based active ingredient aligns with the growing emphasis on sustainable agriculture and reduced chemical footprints. Industry experts highlight its compatibility with integrated pest management (IPM) systems, which prioritize eco-friendly solutions.

The synthesis and characterization of CAS No. 1806266-38-5 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring high purity and structural integrity. These analytical methods are essential for verifying the compound’s configuration and optimizing its performance in target applications. Additionally, computational modeling has played a pivotal role in predicting its interactions with biological targets, accelerating the R&D process. Such interdisciplinary approaches underscore the compound’s versatility and adaptability to evolving scientific needs.

Looking ahead, 2-(Difluoromethyl)-3-hydroxy-5-methoxy-6-(trifluoromethoxy)pyridine is poised to contribute to breakthroughs in both human health and agricultural productivity. Its dual utility in pharmaceuticals and agrochemicals reflects the convergence of these fields, where molecular innovation addresses pressing global challenges. As regulatory frameworks evolve to support safer and more effective chemical solutions, this compound’s fluorinated pyridine backbone positions it as a promising candidate for future commercialization. Stakeholders across academia and industry continue to explore its full potential, ensuring its relevance in a rapidly advancing scientific landscape.